3-(2-bromophenyl)-5-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-(2-bromophenyl)-5-methyl-1H-1,2,4-triazole
• InChI: InChI=1S/C9H8BrN3/c1-6-11-9(13-12-6)7-4-2-3-5-8(7)10/h2-5H,1H3,(H,11,12,13)
• InChI Key: JAQOQUJKQHCSOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)C2=CC=CC=C2Br
• Molecular Formula: C9H8BrN3
• Molecular Weight: 238.08 g/mol
• CAS RN: 1094653-15-2

Description

The compound 3-(2-bromophenyl)-5-methyl-4H-1,2,4-triazole is part of the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in various fields, including pharmaceuticals and agriculture. The incorporation of the bromophenyl group may influence its chemical reactivity and potential for further functionalization.

Synthesis Analysis

The synthesis of 3-(2-bromophenyl)-5-methyl-4H-1,2,4-triazole derivatives typically involves the cyclization of thiosemicarbazides under acidic or basic conditions. A scalable, chromatography-free synthesis method was developed for a related compound, 2-(3-bromophenyl)-2H-1,2,3-triazole, indicating the potential for efficient synthesis of closely related triazole compounds (Kohler, Schindelholz, & Schäfer, 2023).

Molecular Structure Analysis

The molecular structure of triazole derivatives, including those with bromophenyl groups, has been extensively studied using X-ray crystallography and theoretical methods such as density functional theory (DFT). These studies help in understanding the geometry, electronic structure, and potential interaction sites of the molecules for binding with biological targets or undergoing chemical reactions (Liu et al., 2009).

Scientific Research Applications

Antimicrobial and Antifungal Properties Derivatives of 3-(2-bromophenyl)-5-methyl-4H-1,2,4-triazole have been studied for their antimicrobial and antifungal properties. These compounds demonstrate considerable potential as pharmacological agents due to their high antimicrobial and antifungal effect while maintaining low toxicity. The structure-activity relationship reveals that the antimicrobial effect intensifies with the lengthening of the carbon radical in the molecule, emphasizing the importance of structural modification in enhancing biological efficacy (Safonov & Panasenko, 2022).

Antimicrobial Effect in Veterinary Applications The 3-(2-bromophenyl)-5-methyl-4H-1,2,4-triazole derivatives have also been assessed in veterinary applications. A study focused on the morphological composition of the blood of animals and individual biochemical indicators, using a potential drug with a mixture of two active compounds, including a 3-(2-bromophenyl)-5-methyl-4H-1,2,4-triazole derivative. The results indicated positive clinical and laboratory changes in the animals, showcasing the utility of these compounds in veterinary medicine (Ohloblina, Bushuieva, & Parchenko, 2022).

Potential as Antimicrobial Agents in Industry The broader application of 3-(2-bromophenyl)-5-methyl-4H-1,2,4-triazole derivatives extends to the industry as well, where they are synthesized as novel antimicrobial agents. The diverse applications of these compounds in medicine, agriculture, and industry highlight their versatile nature and potential for various applications (Kaplancikli, Turan-Zitouni, Ozdemir, & Revial, 2008).